1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine

• IUPAC Name: 1-[(5-methylfuran-2-yl)methyl]-4-(4-propan-2-ylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H26N2O3S/c1-15(2)17-5-8-19(9-6-17)25(22,23)21-12-10-20(11-13-21)14-18-7-4-16(3)24-18/h4-9,15H,10-14H2,1-3H3
• InChI Key: PTUNVVOAUOMMBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C19H26N2O3S
• Molecular Weight: 362.5 g/mol

Description

1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine, also known as PIPES, is a widely used buffer in biochemical and physiological research. It is a zwitterionic molecule that is commonly used to maintain the pH of biological samples. The chemical structure of PIPES is shown below:

Mechanism of Action

1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine acts as a buffer by accepting or donating protons to maintain the pH of a solution. It has a pKa of 7.5, which makes it an effective buffer at physiological pH.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects other than its role as a buffer.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine is its ability to maintain a stable pH over a wide range of temperatures. It is also less likely to interfere with biological processes than other commonly used buffers such as Tris or HEPES.
One limitation of this compound is its low solubility in water, which can make it difficult to use in certain applications. It also has a tendency to form crystals, which can interfere with experiments.

Future Directions

1. Development of new 1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine derivatives with improved solubility and stability.
2. Investigation of the effects of this compound on biological processes.
3. Use of this compound in new applications, such as drug delivery or gene therapy.
4. Comparison of this compound to other commonly used buffers in various applications.
5. Development of new methods for the synthesis of this compound and its derivatives.
In conclusion, this compound is a widely used buffer in biochemical and physiological research. Its ability to maintain a stable pH over a wide range of temperatures and its low interference with biological processes make it an attractive choice for many applications. Further research is needed to explore the potential of this compound in new applications and to develop new derivatives with improved properties.

Scientific Research Applications

1-[(4-isopropylphenyl)sulfonyl]-4-[(5-methyl-2-furyl)methyl]piperazine is commonly used in a variety of scientific research applications, including:
1. Cell culture: this compound is used as a buffer in cell culture media to maintain the pH of the medium.
2. Protein purification: this compound is used as a buffer in protein purification to maintain the pH of the sample.
3. Enzyme assays: this compound is used as a buffer in enzyme assays to maintain the pH of the reaction.
4. Electrophoresis: this compound is used as a buffer in electrophoresis to maintain the pH of the gel.